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Compound of Interest

Compound Name: Tetramethylammonium nitrate

Cat. No.: B162179 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, particularly when handling reactive compounds such as Tetramethylammonium
nitrate. This document provides crucial safety protocols and logistical plans for the handling

and disposal of this chemical, grounded in established safety data.

Chemical Identification and Hazards

Property Value References

CAS Number 1941-24-8 [1][2][3]

Molecular Formula C4H12N2O3 [2]

Molecular Weight 136.15 g/mol [2]

Appearance
White to light yellow crystalline

solid
[2]

Hazard Class Oxidizing solid, Category 2 [1][4][5]

Signal Word Danger [1][3]

Tetramethylammonium nitrate is classified as a hazardous chemical and a strong oxidizer.[1]

[4] It can intensify fires and may cause skin and serious eye irritation.[1][3][4][5] Inhalation may

lead to respiratory irritation.[3][5]
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Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is mandatory to ensure personal safety.

Protection Type Specification References

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[1][4]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[1]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced. A

dust mask type N95 (US) or

type P3 (EN 143) respirator

cartridges are recommended.

[1]

Handling and Storage

Proper handling and storage are critical to prevent accidents.
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Aspect Guideline References

Ventilation

Use only outdoors or in a well-

ventilated area. Ensure that

eyewash stations and safety

showers are close to the

workstation location.

[1][4]

Handling

Wash face, hands, and any

exposed skin thoroughly after

handling. Avoid breathing dust.

Keep away from heat, sparks,

open flames, and hot surfaces.

Keep away from clothing and

other combustible materials.

[1][4][6]

Storage

Store in a tightly closed

container in a cool, dry, well-

ventilated place. Store locked

up. Do not store near

combustible materials.

[1][4][6]

Incompatible Materials

Strong reducing agents,

combustible materials, strong

oxidizing agents, strong acids,

and finely powdered metals.

[1][4]

First-Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First-Aid Procedure References

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

not breathing, give artificial

respiration. Get medical

attention if symptoms occur.

[1][4][6][7]

Skin Contact

Wash off immediately with

plenty of soap and water for at

least 15 minutes. Remove

contaminated clothing and

wash before reuse. If skin

irritation occurs, get medical

advice/attention.

[1][4][6][7]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing

for at least 15 minutes. If eye

irritation persists, get medical

advice/attention.

[1][4][6]

Ingestion

Do NOT induce vomiting.

Rinse mouth and drink 2-4

cupfuls of milk or water if the

person is conscious and alert.

Get medical attention

immediately.

[6][8]

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential.

In case of a spill, immediately notify safety personnel.[9] Avoid generating dust and remove all

sources of ignition.[6] Use appropriate PPE, including respiratory protection. Spilled material
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should be swept up or vacuumed and placed into a suitable, closed container for disposal.[6] If

the material is mixed with combustibles, it should not be allowed to dry and should be mixed

with additional water before collection.[9]

Waste disposal must be conducted in accordance with federal, state, and local regulations.[9]

Chemical waste generators must determine if the discarded chemical is classified as a

hazardous waste.[1] Dispose of the contents/container to an approved waste disposal plant.[1]

[4] Do not empty into drains.[1]

Experimental Workflow: Handling Tetramethylammonium Nitrate
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Workflow for Handling Tetramethylammonium Nitrate
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Caption: Logical workflow for the safe handling and disposal of Tetramethylammonium
nitrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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